Cas no 64910-46-9 (3-Amino-4-(methylamino)benzonitrile)

3-Amino-4-(methylamino)benzonitrile is a versatile aromatic compound featuring both amino and methylamino functional groups attached to a benzonitrile core. Its molecular structure (C8H9N3) offers dual reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing nitrile group enhances its utility in heterocyclic formation, while the amine groups facilitate further derivatization. This compound exhibits stability under standard conditions and demonstrates good solubility in polar organic solvents, enabling flexible reaction conditions. Its high purity and well-defined structure ensure reproducibility in coupling reactions, particularly in constructing fused ring systems or functionalized anilines. The compound's balanced lipophilicity also contributes to its applicability in medicinal chemistry for optimizing drug-like properties.
3-Amino-4-(methylamino)benzonitrile structure
64910-46-9 structure
Product Name:3-Amino-4-(methylamino)benzonitrile
CAS No:64910-46-9
MF:C8H9N3
MW:147.177160978317
MDL:MFCD03407328
CID:501689
PubChem ID:2779731
Update Time:2025-07-02

3-Amino-4-(methylamino)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-4-(methylamino)benzonitrile
    • Benzonitrile,3-amino-4-(methylamino)-
    • 3-Amino-4-methylamino-benzonitril
    • 3-amino-4-methylamino-benzonitrile
    • 4-Methylamino-3-aminobenzonitril
    • ZZVVQSAUJWSQBV-UHFFFAOYSA-N
    • SBB086545
    • ZB007713
    • EN002347
    • 3-amino-4-(methylamino)benzenecarbonitrile
    • AB0026051
    • 3-azanyl-4-(methylamino)benzenecarbonitrile
    • ST2404879
    • W7635
    • PS-4420
    • CS-0105576
    • DTXSID60381524
    • FT-0614954
    • AKOS009158995
    • MFCD03407328
    • AC-26490
    • A834918
    • SY029481
    • Z425853148
    • 64910-46-9
    • EN300-85559
    • SCHEMBL1161036
    • DB-004355
    • MDL： MFCD03407328
    • Inchi： 1S/C8H9N3/c1-11-8-3-2-6(5-9)4-7(8)10/h2-4,11H,10H2,1H3
    • InChI Key： ZZVVQSAUJWSQBV-UHFFFAOYSA-N
    • SMILES： N(C)C1C=CC(C#N)=CC=1N

Computed Properties

  • Exact Mass: 147.08000
  • Monoisotopic Mass: 147.08
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.8
  • XLogP3: 0.9

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.1±0.1 g/cm3
  • Melting Point: 139 °C
  • Boiling Point: 346.7℃ at 760 mmHg
  • Flash Point: 154.5±18.4 °C
  • Refractive Index: 1.593
  • PSA: 61.84000
  • LogP: 1.83638
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-Amino-4-(methylamino)benzonitrile Security Information

3-Amino-4-(methylamino)benzonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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3-Amino-4-(methylamino)benzonitrile Suppliers

Amadis Chemical Company Limited
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(CAS:64910-46-9)3-Amino-4-(methylamino)benzonitrile
Order Number:A834918
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:31
Price ($):393.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:64910-46-9)3-Amino-4-(methylamino)benzonitrile
A834918
Purity:99%
Quantity:25g
Price ($):393.0
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